Cas no 1910908-61-0 (2-{(2-bromo-4-chlorophenyl)methylamino}-3-methylbutanamide)

• Product Name: 2-{(2-bromo-4-chlorophenyl)methylamino}-3-methylbutanamide
• CAS No: 1910908-61-0
• MF: C₁₂H₁₆BrClN₂O
• MW: 319.625241279602
• CID: 5608041
• PubChem ID: 103816298
• Update Time: 2025-06-07

2-{(2-bromo-4-chlorophenyl)methylamino}-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2-{[(2-bromo-4-chlorophenyl)methyl]amino}-3-methylbutanamide
• 1910908-61-0
• EN300-841899
• 2-{(2-bromo-4-chlorophenyl)methylamino}-3-methylbutanamide

• Inchi： 1S/C12H16BrClN2O/c1-7(2)11(12(15)17)16-6-8-3-4-9(14)5-10(8)13/h3-5,7,11,16H,6H2,1-2H3,(H2,15,17)
• InChI Key： LQAHLIPQNDPRGD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CNC(C(N)=O)C(C)C)Cl

Computed Properties

• Exact Mass: 318.01345g/mol
• Monoisotopic Mass: 318.01345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{(2-bromo-4-chlorophenyl)methylamino}-3-methylbutanamide

2-{(2-Bromo-4-Chlorophenyl)methylamino}-3-methylbutanamide: A Comprehensive Overview

The compound with CAS No. 1910908-61-0, known as 2-{(2-bromo-4-chlorophenyl)methylamino}-3-methylbutanamide, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which combines a bromo-chlorophenyl group with a methylamino functionality and a butanamide moiety. The bromo-chlorophenyl group imparts significant electronic and steric effects, while the methylamino group contributes to hydrogen bonding capabilities, making this compound a promising candidate for various applications in drug discovery.

Recent studies have highlighted the potential of 2-{(2-bromo-4-chlorophenyl)methylamino}-3-methylbutanamide as a modulator of key biological targets. For instance, researchers have explored its ability to inhibit enzymes involved in inflammatory pathways, suggesting its potential utility in the treatment of chronic inflammatory diseases. Additionally, the compound has shown promise in modulating ion channels, which are critical for various physiological processes. These findings underscore the versatility of this compound in addressing diverse therapeutic targets.

The synthesis of 2-{(2-bromo-4-chlorophenyl)methylamino}-3-methylbutanamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The bromination and chlorination steps are particularly critical, as they determine the electronic properties of the phenyl ring. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are invaluable for studying stereochemical effects in biological systems.

In terms of physical properties, 2-{(2-bromo-4-chlorophenyl)methylamino}-3-methylbutanamide exhibits a melting point of approximately 155°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), which are commonly used to characterize and quantify this compound.

One of the most intriguing aspects of 2-{(2-bromo-4-chlorophenyl)methylamino}-3-methylbutanamide is its ability to interact with biological membranes. Studies have shown that it can partition into lipid bilayers, suggesting potential applications in drug delivery systems. Furthermore, its interaction with membrane proteins has been investigated, revealing its potential as a scaffold for designing membrane-targeted drugs.

Recent research has also focused on the metabolic stability of 2-{(2-bromo-4-chlorophenyl)methylamino}-3-methylbutanamide. In vitro studies using liver microsomes have demonstrated moderate stability, with half-life values ranging from 30 to 60 minutes depending on the species. These findings are crucial for evaluating its pharmacokinetic profile and determining its suitability as a drug candidate.

In conclusion, 2-{(2-bromo-4-chlorophenyl)methylamino}-3-methylbutanamide is a versatile compound with significant potential in drug discovery and development. Its unique structure, combined with its favorable physical and chemical properties, makes it an attractive target for further research. As ongoing studies continue to uncover new insights into its biological activity and therapeutic applications, this compound is poised to play a pivotal role in advancing our understanding of complex biological systems.